Cas no 2231673-65-5 (1-(3-fluoropropyl)azetidin-3-amine;hemi(4-methylbenzenesulfonic acid))

• Product Name: 1-(3-fluoropropyl)azetidin-3-amine;hemi(4-methylbenzenesulfonic acid)
• CAS No: 2231673-65-5
• MF: C₁₃H₂₁FN₂O₃S
• MW: 304.380845785141
• MDL: MFCD31705159
• CID: 5012065
• PubChem ID: 135392231
• Update Time: 2026-02-27

1-(3-fluoropropyl)azetidin-3-amine;hemi(4-methylbenzenesulfonic acid) Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoropropyl)azetidin-3-amine 4-methylbenzenesulfonate
• 1-(3-fluoropropyl)azetidin-3-amine;hemi(4-methylbenzenesulfonic acid)
• AT22917
• 1-(3-fluoropropyl)azetidin-3-amine; bis(4-methylbenzene-1-sulfonic acid)
• 2231673-65-5
• bis(4-methylbenzene-1-sulfonic acid)
• AS-84778
• 1-(3-fluoropropyl)azetidin-3-amine;4-methylbenzenesulfonic acid
• AB90771
• MFCD31705159
• CS-0133759
• 1-(3-Fluoropropyl)azetidin-3-amine bis(4-methylbenzenesulfonate)

• MDL： MFCD31705159
• Inchi： 1S/C7H8O3S.C6H13FN2/c1-6-2-4-7(5-3-6)11(8,9)10;7-2-1-3-9-4-6(8)5-9/h2-5H,1H3,(H,8,9,10);6H,1-5,8H2
• InChI Key： OHLDFSFXKOPNMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FCCCN1CC(C1)N

Computed Properties

• Exact Mass: 476.14510716g/mol
• Monoisotopic Mass: 476.14510716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92

Additional information on 1-(3-fluoropropyl)azetidin-3-amine;hemi(4-methylbenzenesulfonic acid)

1-(3-Fluoropropyl)Azetidin-3-Amine; Hemi(4-Methylbenzenesulfonic Acid)

The compound 1-(3-fluoropropyl)azetidin-3-amine; hemi(4-methylbenzenesulfonic acid), with CAS No. 2231673-65-5, is a unique chemical entity that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its azetidine ring structure, which is a four-membered nitrogen-containing ring, and its substitution with a 3-fluoropropyl group. The hemi-sulfonate form, derived from 4-methylbenzenesulfonic acid, adds to its functional versatility.

Recent studies have highlighted the potential of azetidine derivatives in drug discovery, particularly in the development of bioactive molecules. The presence of the fluorine atom in the 3-fluoropropyl group introduces unique electronic and steric properties, which can influence the compound's reactivity and bioavailability. This makes 1-(3-fluoropropyl)azetidin-3-amine a promising candidate for exploring novel therapeutic agents.

One of the key areas of research involving this compound is its application in medicinal chemistry. The azetidine ring is known for its ability to act as a bioisostere for other nitrogen-containing heterocycles, such as piperazines or morpholines. This property allows for the design of molecules with improved pharmacokinetic profiles while maintaining or enhancing bioactivity. For instance, researchers have explored the use of this compound as a scaffold for developing inhibitors of enzymes involved in neurodegenerative diseases.

The hemi(4-methylbenzenesulfonic acid) form of the compound adds another layer of functionality. Sulfonate esters are often used in organic synthesis as leaving groups or as components of bioconjugates. In this case, the sulfonate group may facilitate the formation of stable derivatives or intermediates in complex molecule synthesis. This makes hemi(4-methylbenzenesulfonic acid) an attractive component for multi-step synthetic routes.

From a synthetic standpoint, the preparation of 1-(3-fluoropropyl)azetidin-3-amine; hemi(4-methylbenzenesulfonic acid) involves a combination of nucleophilic substitution and ring-closing reactions. The introduction of the fluorine atom typically requires careful control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods and transition metal-mediated reactions have provided new avenues for synthesizing such compounds with higher efficiency.

In terms of applications, this compound has shown potential in several areas beyond traditional pharmaceuticals. For example, it has been investigated as a precursor for materials science applications, such as the development of advanced polymers or catalysts. The azetidine ring's inherent strain can be harnessed to create materials with unique mechanical properties or reactivity patterns.

Moreover, computational studies have played a pivotal role in understanding the electronic structure and reactivity of 1-(3-fluoropropyl)azetidin-3-amine; hemi(4-methylbenzenesulfonic acid). Quantum mechanical calculations have provided insights into its bonding interactions and potential reaction pathways, aiding in the design of more efficient synthetic strategies and predictive modeling for its biological activity.

In conclusion, 1-(3-fluoropropyl)azetidin-3-amine; hemi(4-methylbenzenesulfonic acid) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is likely to grow significantly.